N-[5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]-5-nitrothiophene-2-carboxamide

• IUPAC Name: N-[5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]-5-nitrothiophene-2-carboxamide
• InChI: InChI=1S/C15H12N4O6S/c1-23-9-5-8(6-10(7-9)24-2)14-17-18-15(25-14)16-13(20)11-3-4-12(26-11)19(21)22/h3-7H,1-2H3,(H,16,18,20)
• InChI Key: XSKKKSAPMWJFLN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)C2=NN=C(O2)NC(=O)C3=CC=C(S3)[N+](=O)[O-])OC
• Molecular Formula: C15H12N4O6S
• Molecular Weight: 376.3 g/mol
• CAS No.: 921123-84-4

Description

Molecular Structure Analysis

The molecular structure of this compound is characterized by the presence of a 1,3,4-oxadiazole ring, which is a five-membered ring containing two carbon atoms, two nitrogen atoms, and one oxygen atom.

Chemical Reactions Analysis

While specific chemical reactions involving this compound are not available, 1,3,4-oxadiazole derivatives are known to participate in various reactions. For instance, they can react with semicarbazide in the presence of phosphorus oxychloride.

Scientific Research Applications

Crystal Structure Analysis

The compound 5-(3,4-Dimethoxyphenyl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazole-1-carboxamide, closely related to the query compound, has been synthesized and analyzed for its crystal structure using single crystal X-ray diffraction. This type of analysis is crucial for understanding the molecular structure and potential applications in various fields including pharmaceuticals and materials science (Prabhuswamy et al., 2016).

Antitubercular Activity

Compounds related to the query molecule, specifically nitro-substituted heteroaromatic carboxamides, have been synthesized and tested for antitubercular activity. These studies are aimed at developing new therapeutic agents against Mycobacterium tuberculosis, contributing to the fight against tuberculosis (Martínez et al., 2019).

Anticancer Evaluation

Certain derivatives structurally similar to the compound , like substituted N-(4-{5-[4-(5-methyl-1,3,4-oxadiazol-2-yl)phenyl]-4-(2,3,4-trimethoxyphenyl)-1,3-thiazol-2-yl}phenyl)benzamides, have been synthesized and evaluated for their anticancer activity. These studies contribute significantly to the development of potential cancer therapies by identifying new compounds with cytotoxic effects against cancer cell lines (Ravinaik et al., 2021).

Antimicrobial and Anti-Proliferative Activities

Research on N-Mannich bases of 1,3,4-oxadiazoles, which are structurally related to the query compound, has shown promising results in antimicrobial and anti-proliferative activities. These compounds have been evaluated against various bacteria and cancer cell lines, indicating their potential as therapeutic agents in both infectious and oncological diseases (Al-Wahaibi et al., 2021).